Cas no 114322-13-3 (2,1,3-Benzoxadiazole-4-sulfonamide)

• Product Name: 2,1,3-Benzoxadiazole-4-sulfonamide
• CAS No: 114322-13-3
• MF: C₆H₅N₃O₃S
• MW: 199.187199354172
• CID: 106241
• PubChem ID: 2756590
• Update Time: 2025-04-18

2,1,3-Benzoxadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonamide
• 2,1,3-Benzoxadiazole-4-sulfonamide(9CI)
• BENZOFURAZAN-4-SULFONAMIDE
• AC1MBTXC
• ACMC-1C3VG
• CTK0H0538
• MolPort-000-151-315
• SBB092439
• SureCN2465209
• WQAIYIVOEJWVLC-UHFFFAOYSA-N
• SCHEMBL2465209
• DTXSID90373432
• EN300-372002
• Z1198159491
• FT-0711758
• CS-0247694
• 114322-13-3
• Benzo[c][1,2,5]oxadiazole-4-sulfonamide
• AKOS003858680

• MDL： MFCD02091384
• Inchi： 1S/C6H5N3O3S/c7-13(10,11)5-3-1-2-4-6(5)9-12-8-4/h1-3H,(H2,7,10,11)
• InChI Key： WQAIYIVOEJWVLC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NON=2)(N)(=O)=O

Computed Properties

• Exact Mass: 199.00525
• Monoisotopic Mass: 199.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 419.5±55.0 °C at 760 mmHg
• PSA: 99.08

2,1,3-Benzoxadiazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃